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Compound of Interest

Compound Name: NSC 228155

Cat. No.: B15603303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC 228155 is a nitro-benzoxadiazole (NBD) compound that functions as an activator of the

Epidermal Growth Factor Receptor (EGFR).[1] It operates by directly binding to the

dimerization domain of the soluble EGF receptor, which leads to the formation of stable dimers

and subsequent allosteric activation of the receptor. This activation enhances the tyrosine

phosphorylation of EGFR at sites such as Tyr1068 and Tyr1173.[2] Beyond EGFR, NSC
228155 can also promote the transactivation of several other receptor tyrosine kinases,

including ErbB2, ErbB3, Insulin Receptor, and IGF-1 Receptor.[2][3] Additionally, it is known to

rapidly generate hydrogen peroxide within cells and acts as a potent inhibitor of the KIX-KID

interaction.[2][3][4]

Due to its mechanism of action, NSC 228155 is a valuable tool in studying EGFR signaling

pathways and related cellular processes. Proper preparation of stock solutions is critical for

obtaining reliable and reproducible experimental results. Dimethyl sulfoxide (DMSO) is the

recommended solvent for NSC 228155. This document provides a detailed protocol for the

preparation, storage, and handling of NSC 228155 stock solutions.

Compound Specifications and Solubility
Summarized below are the key chemical properties and solubility information for NSC 228155.
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Property Value Citations

CAS Number 113104-25-9 [2][3][4]

Molecular Formula C₁₁H₆N₄O₄S [2][4][5]

Molecular Weight 290.25 g/mol [2][4][5]

Appearance
Light yellow to burnt orange

powder
[1]

Solubility in DMSO

≥5-29 mg/mL. Solubility can be

concentration-dependent and

may require sonication. It is

crucial to use fresh, anhydrous

DMSO as moisture can reduce

solubility.

[1][3][5]

Insoluble in Water, Ethanol [3][5]

Experimental Protocols
2.1. Materials and Equipment

NSC 228155 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated precision balance

Vortex mixer

Sonicator (optional, for aiding dissolution)

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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2.2. Safety Precautions

Handle NSC 228155 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for NSC 228155 before use for complete safety and

handling information.

DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.

Handle with care.

2.3. Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for cell-based assays.

Equilibration: Allow the vial of NSC 228155 powder to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh the

desired amount of NSC 228155 powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 2.90 mg of NSC 228155.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

Example: 0.001 L x 0.010 mol/L x 290.25 g/mol = 0.00290 g = 2.90 mg

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the weighed powder.

For 2.90 mg of NSC 228155, add 1 mL of DMSO to achieve a 10 mM concentration.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

The solution should be clear. If dissolution is slow, gentle warming or brief sonication can be

used to aid the process.[1]

Verification: Visually inspect the solution to ensure no solid particulates remain.
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Storage and Stability
Proper storage is essential to maintain the activity of the NSC 228155 stock solution.

Form
Storage
Temperature

Stability Citations

Powder (Solid) -20°C Up to 3 years [1][4][6]

4°C Up to 2 years [1][7]

DMSO Stock Solution -80°C 6 months to 1 year [1][4][6]

-20°C Up to 3-6 months [1]

4°C
Up to 2 weeks (for

short-term use)
[4][6][8]

Storage Protocol:

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile tubes.[1][7]

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent.

Freezing: Store the aliquots at -20°C or -80°C for long-term storage.[1][4][6]

Protection: Protect the compound, both in solid and solution form, from light.

Application Workflow and Signaling Pathway
4.1. Experimental Workflow for Cell-Based Assays

The following diagram outlines a typical workflow for using the NSC 228155 stock solution in a

cell-based experiment, such as evaluating its effect on EGFR phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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